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Compound of Interest

Compound Name: F-14329

Cat. No.: B3025919 Get Quote

Technical Support Center: F-14329
Welcome to the technical support center for F-14329. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on potential

off-target effects of F-14329 and strategies to mitigate them.

Frequently Asked Questions (FAQs)
Q1: What is F-14329 and what are its known biological activities?

F-14329, also known as Tolypocladenol B, is a fungal metabolite belonging to the tetramic acid

class. It has been isolated from fungi such as Chaunopycnis sp. and Tolypocladium album. Its

known biological activities include:

Metal Chelation: F-14329 has been shown to chelate several divalent and trivalent metal

ions, including iron (Fe³⁺), copper (Cu²⁺), magnesium (Mg²⁺), zinc (Zn²⁺), and aluminum

(Al³⁺).

Neuroprotection: In an in vitro model of Parkinson's disease, F-14329 demonstrated

neuroprotective effects by protecting SH-SY5Y cells from MPP⁺-induced cytotoxicity. This

effect was associated with the attenuation of the reduction in the anti-apoptotic protein Bcl-2.

Inhibition of Neutral Lipid Absorption: An early report indicated that F-14329 can inhibit the

absorption of neutral lipids in mice, although the specific mechanism was not detailed.
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Antimicrobial and Cytotoxic Potential of Analogs: While not directly reported for F-14329,

other tetramic acids have shown a broad range of activities, including antibacterial, antiviral,

and cytotoxic effects. For instance, a structurally related compound, chaunolidone A, has

shown potent and selective inhibition of human non-small cell lung carcinoma cells (NCI-

H460).

Q2: What are the potential off-target effects of F-14329?

Given its known biological activities and chemical class, the potential off-target effects of F-
14329 can be categorized as follows:

Effects due to Metal Chelation: The ability to chelate metal ions is a significant potential

source of off-target effects. This can lead to:

Inhibition of metalloenzymes that are not the intended target.

Disruption of cellular signaling pathways that are dependent on metal ions as cofactors or

signaling molecules.

Alterations in cellular redox state.

Changes in cell membrane integrity and function.

Effects related to the Tetramic Acid Scaffold: Some tetramic acids can act as protonophores,

dissipating proton gradients across biological membranes. This could lead to:

Disruption of mitochondrial function and ATP synthesis.

Alteration of intracellular pH homeostasis.

Interaction with Anti-apoptotic Pathways: Its observed effect on Bcl-2 levels in a Parkinson's

disease model suggests it may interact with the apoptosis machinery. While this was a

desired effect in the context of neuroprotection, it could be an unwanted off-target effect in

other experimental systems.
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Issue 1: I am observing a cellular phenotype that I cannot explain by the expected on-target

activity of F-14329.

This could be due to an off-target effect, likely related to its metal-chelating properties.
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Unexplained Cellular Phenotype Observed

Is the phenotype consistent with
 disruption of a metal-dependent process?

Perform a Metal Rescue Experiment
(see Experimental Protocols).

 Yes/Likely 

Use a structurally different chelator with similar
metal binding affinity as a control.

 No/Unsure 

Is the phenotype rescued by adding back
 a specific metal ion?

The off-target effect is likely due to
chelation of the rescued metal ion.

 Yes 

The off-target effect is likely independent of metal
chelation. Consider other mechanisms (e.g., protonophore

activity, pathway modulation).

 No 

If available, use a non-chelating analog
of F-14329 as a negative control.

 Compare results 
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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